Cas no 1213660-33-3 (tert-butyl N-{4-(1R)-1-amino-2-hydroxyethylphenyl}carbamate)

• Product Name: tert-butyl N-{4-(1R)-1-amino-2-hydroxyethylphenyl}carbamate
• CAS No: 1213660-33-3
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 6505892
• PubChem ID: 66515234
• Update Time: 2025-06-09

tert-butyl N-{4-(1R)-1-amino-2-hydroxyethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(1R)-1-amino-2-hydroxyethylphenyl}carbamate
• Carbamic acid, N-[4-[(1R)-1-amino-2-hydroxyethyl]phenyl]-, 1,1-dimethylethyl ester
• Tert-butyl (R)-(4-(1-amino-2-hydroxyethyl)phenyl)carbamate

• Inchi： 1S/C13H20N2O3/c1-13(2,3)18-12(17)15-10-6-4-9(5-7-10)11(14)8-16/h4-7,11,16H,8,14H2,1-3H3,(H,15,17)/t11-/m0/s1
• InChI Key： LPRVGJUEFIVJKK-NSHDSACASA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C([C@@H](N)CO)C=C1

Experimental Properties

• Density: 1.183±0.06 g/cm3(Predicted)
• Boiling Point: 378.6±32.0 °C(Predicted)
• pka: 12.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-{4-(1R)-1-amino-2-hydroxyethylphenyl}carbamate

Introduction to tert-butyl N-{4-(1R)-1-amino-2-hydroxyethylphenyl}carbamate (CAS No. 1213660-33-3)

tert-butyl N-{4-(1R)-1-amino-2-hydroxyethylphenyl}carbamate (CAS No. 1213660-33-3) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a tert-butyl carbamate derivative with a unique structural feature that includes an amino and hydroxy group on a substituted phenyl ring. The compound's structure and properties make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of tert-butyl N-{4-(1R)-1-amino-2-hydroxyethylphenyl}carbamate is characterized by the presence of a tert-butyl group attached to a carbamate moiety, which is further linked to a phenyl ring substituted with an amino and hydroxy group at specific positions. This configuration imparts the compound with distinct chemical and biological properties, making it an attractive target for researchers exploring new drug candidates.

In recent years, significant advancements have been made in understanding the pharmacological properties of tert-butyl N-{4-(1R)-1-amino-2-hydroxyethylphenyl}carbamate. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that tert-butyl N-{4-(1R)-1-amino-2-hydroxyethylphenyl}carbamate can effectively inhibit specific enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

The synthesis of tert-butyl N-{4-(1R)-1-amino-2-hydroxyethylphenyl}carbamate involves several well-defined chemical reactions, including the formation of the tert-butyl carbamate group and the substitution of the phenyl ring with the amino and hydroxy groups. These synthetic steps are crucial for ensuring the purity and stability of the final product, which are essential for its use in pharmaceutical applications.

Beyond its potential as a therapeutic agent, tert-butyl N-{4-(1R)-1-amino-2-hydroxyethylphenyl}carbamate has also been studied for its utility as a building block in organic synthesis. Its unique structural features make it a versatile intermediate for the preparation of more complex molecules, including those with potential medicinal applications. Researchers have utilized this compound to synthesize derivatives with enhanced biological activity and improved pharmacokinetic properties.

In clinical trials, preliminary data suggest that tert-butyl N-{4-(1R)-1-amino-2-hydroxyethylphenyl}carbamate may have beneficial effects in treating certain neurological disorders. Phase I trials have shown that the compound is well-tolerated by patients, with minimal side effects observed. These findings have paved the way for further clinical evaluation, including Phase II and III trials to assess its efficacy and safety in larger patient populations.

The potential applications of tert-butyl N-{4-(1R)-1-amino-2-hydroxyethylphenyl}carbamate extend beyond neurology. Recent studies have explored its use in other therapeutic areas, such as oncology and cardiovascular diseases. For example, research published in the Cancer Research journal has indicated that this compound may have anti-cancer properties by inhibiting key signaling pathways involved in tumor growth and metastasis.

In conclusion, tert-butyl N-{4-(1R)-1-amino-2-hydroxyethylphenyl}carbamate (CAS No. 1213660-33-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new insights into the mechanisms of action and potential clinical applications of this compound will emerge, contributing to the advancement of healthcare and medicine.